Cas no 64365-11-3 (Carbon)

• Product Name: Carbon
• CAS No: 64365-11-3
• MF: C
• MW: 12.0107
• CID: 58180
• Update Time: 2025-06-16

Carbon Chemical and Physical Properties

Names and Identifiers

• Charcoal
• activated
• BONE BLACK
• BONE CHARCOAL
• ANIMAL CHARCOAL
• CHARCOAL ANIMAL
• CHARCOAL BONE
• CHARCOAL, ACTIVATED USP
• Activated carbon
• Carbon molecular sieve
• CHARCOAL, ACTIVATED
• Norit(R) A pract.
• 40 MESH, 500GM
• Activated charcoal
• MTO-CARBOTRAP C, 20
• Biological carbon source
• Carbon
• Graphite
• Norit
• Mineral carbon
• carbono
• graphene
• Ultracarbon
• Filtrasorb
• Formocarbine
• Electrographite
• Anthrasorb
• Acticarbone
• Hydrodarco
• Charcodote
• Carbosieve
• Grafoil
• Aquadag
• Adsorbit
• Shungite
• Schungite
• Conductex
• Carbomix
• Carbolac
• Canesorb
• Adsorba
• Korobon
• Grosafe
• Cecarbon
• Watercarb
• Plumbago
• Charbon
• Actidose
• Papyex
• Nuchar
• Canlub
• Silver graphite
• Darco
• Graphitic acid
• Jado
• Vitreous Carbon
• Calcotone Black
• Black pearls
• Carbopol
• active carbon
• Spherical Active Carbon

• Inchi： 1S/C
• InChI Key： OKTJSMMVPCPJKN-UHFFFAOYSA-N
• SMILES： [C]

Computed Properties

• Exact Mass: 12.00000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0.00000
• LogP: 0.63610

Carbon Security Information

• Hazardous Material transportation number：1362
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25:Prevent skin and eye contact.
• HazardClass：4.2
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Carbon

Introduction to Carbon (CAS No: 64365-11-3)

Carbon, a fundamental element with the chemical symbol C, holds a pivotal position in the realm of chemistry and pharmaceuticals. The compound with the CAS number 64365-11-3 is a specific isomer or derivative of carbon that has garnered significant attention in recent years due to its unique properties and potential applications. This introduction delves into the multifaceted aspects of this compound, highlighting its structural characteristics, chemical behavior, and emerging roles in cutting-edge research.

The molecular structure of the compound CAS No: 64365-11-3 exhibits distinct features that set it apart from other carbon-based molecules. Its configuration and bonding patterns contribute to its reactivity and stability, making it a valuable candidate for various industrial and scientific applications. Researchers have been particularly intrigued by its ability to participate in complex organic reactions, which opens up new avenues for drug synthesis and material development.

In the context of pharmaceuticals, the compound has shown promise in several areas. Its unique electronic properties make it an excellent candidate for use in organic electronics, where it can contribute to the development of more efficient and sustainable technologies. Additionally, its role as a precursor in the synthesis of complex molecules has implications for the production of novel therapeutic agents. Recent studies have begun to explore its potential in combating drug-resistant pathogens, leveraging its ability to interfere with microbial biofilm formation.

The compound's versatility is further underscored by its applications in nanotechnology. By manipulating its molecular structure, scientists have been able to create carbon-based nanoparticles with tailored properties. These nanoparticles are being investigated for their potential use in targeted drug delivery systems, where they can enhance the efficacy of therapeutic agents while minimizing side effects. The precision with which these particles can be engineered makes them particularly attractive for personalized medicine approaches.

Another exciting area of research involves the use of CAS No: 64365-11-3 in renewable energy technologies. Carbon-based materials are at the forefront of efforts to develop more efficient solar cells and batteries. The compound's ability to facilitate charge transfer and electron transport makes it a promising candidate for improving the performance of these energy systems. Furthermore, its role in carbon capture and storage technologies offers a potential solution to mitigate climate change by reducing atmospheric carbon dioxide levels.

The synthesis of this compound has also seen significant advancements. Modern synthetic methodologies have enabled researchers to produce high-purity samples with greater ease and efficiency. These techniques not only improve the yield of the desired product but also allow for greater control over its molecular architecture. This level of precision is crucial for optimizing its applications in pharmaceuticals and materials science.

Emerging research indicates that the compound may have implications beyond traditional chemistry and physics. Its interaction with biological systems has led to investigations into its potential use as a biomarker or diagnostic tool. By understanding how it behaves within living organisms, scientists hope to uncover new insights into disease mechanisms and develop innovative diagnostic strategies.

The environmental impact of using this compound is another critical consideration. Efforts are underway to ensure that its production and application are sustainable and environmentally friendly. Researchers are exploring biodegradable derivatives and green synthesis methods that minimize waste and reduce energy consumption. These initiatives align with global efforts to promote sustainable chemistry practices.

In conclusion, Carbon (CAS No: 64365-11-3) represents a fascinating subject of study with far-reaching implications across multiple disciplines. Its unique properties make it a valuable asset in pharmaceuticals, nanotechnology, renewable energy, and environmental science. As research continues to uncover new applications and refine synthetic methods, this compound is poised to play an increasingly significant role in shaping the future of science and technology.